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Compound of Interest

Compound Name: (6-Amino-3-Pyridinyl)Methanol

Cat. No.: B050438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for handling (6-Amino-3-Pyridinyl)Methanol
(CAS: 113293-71-3). Adherence to these guidelines is critical for ensuring personal and

environmental safety in the laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)
(6-Amino-3-Pyridinyl)Methanol is classified with the GHS07 pictogram, indicating that it can

be harmful and an irritant.[1] The primary hazards associated with this compound are:

Harmful if swallowed.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

Similar aminopyridine compounds are known to be toxic if swallowed, in contact with skin, or if

inhaled.[2][3] Therefore, a comprehensive PPE strategy is mandatory.
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Table 1: Personal Protective Equipment (PPE) for Handling (6-Amino-3-Pyridinyl)Methanol

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Double-

gloving is recommended.

Prevents skin contact, as the

compound causes skin

irritation and related

compounds can be toxic upon

skin absorption.[1][2][4]

Eye Protection

ANSI-approved safety glasses

with side shields or chemical

splash goggles.

Protects eyes from splashes

and dust, as the compound

causes serious eye irritation.[1]

[3][4]

Skin and Body Protection

Standard laboratory coat.

Flame-retardant and antistatic

protective clothing for larger

quantities.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a properly functioning

chemical fume hood. If dust or

aerosols are generated and a

fume hood is not available, a

NIOSH-approved respirator is

required.

Prevents inhalation, as the

compound may cause

respiratory irritation.[1][4]

Operational and Handling Workflow
A systematic workflow is essential to minimize exposure and ensure safety during the handling

of (6-Amino-3-Pyridinyl)Methanol.
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Caption: Workflow for Safely Handling (6-Amino-3-Pyridinyl)Methanol.
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Experimental Protocols: Step-by-Step Guidance
1. Preparation:

Engineering Controls: All work involving the handling of solid (6-Amino-3-
Pyridinyl)Methanol or its solutions must be conducted in a properly functioning chemical

fume hood.[4] Ensure safety showers and eyewash stations are accessible.

Personal Protective Equipment (PPE): Before entering the designated handling area, don

the appropriate PPE as specified in Table 1.

2. Handling:

Weighing and Transferring: Use the smallest practical quantities for the experiment.[4] When

weighing, avoid generating dust.[4] Use appropriate tools (e.g., spatula) for transfers.

Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to

avoid splashing.

General Practices: Keep containers tightly closed when not in use.[3][4] Avoid contact with

skin, eyes, and clothing.[4] Do not eat, drink, or smoke in the handling area.[3]

3. First Aid Measures:

Table 2: First Aid Procedures for (6-Amino-3-Pyridinyl)Methanol Exposure
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[3]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[2][3]

Eye Contact

Immediately rinse eyes cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do so. Continue rinsing for

at least 15 minutes. Seek immediate medical

attention.[2][3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2][3]

Disposal Plan
Proper disposal of (6-Amino-3-Pyridinyl)Methanol and associated contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Table 3: Disposal Guidelines for (6-Amino-3-Pyridinyl)Methanol Waste
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Waste Type Disposal Protocol

Unused/Expired Product

Dispose of as hazardous chemical waste. Do

not dispose of down the drain.[4] Store in a

designated, labeled, and closed container until

collection by environmental health and safety

(EHS) personnel.[4]

Contaminated Solid Waste (e.g., gloves, paper

towels, weigh boats)

Collect in a designated, sealed, and clearly

labeled hazardous waste container.[5][6]

Contaminated Liquid Waste (e.g., reaction

mixtures, solvent rinses)

Collect in a designated, sealed, and clearly

labeled hazardous waste container. Do not mix

with incompatible waste streams.[6]

Contaminated Glassware

Rinse with an appropriate solvent in a fume

hood. Collect the solvent rinse as hazardous

liquid waste. Then, wash the glassware with

soap and water.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific disposal guidelines and comply with all local, state, and federal regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6-Amino-3-pyridinemethanol 97% | CAS: 113293-71-3 | AChemBlock [achemblock.com]

2. lobachemie.com [lobachemie.com]

3. fishersci.com [fishersci.com]

4. ehs.washington.edu [ehs.washington.edu]

5. benchchem.com [benchchem.com]

6. benchchem.com [benchchem.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.ehs.washington.edu/system/files/resources/4aminopyridine.docx
https://www.ehs.washington.edu/system/files/resources/4aminopyridine.docx
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Amino_6_phenylpyrazine_2_carbonitrile.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Phenylamino_1_3_5_triazine_2_4_dithiol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Phenylamino_1_3_5_triazine_2_4_dithiol.pdf
https://www.ehs.washington.edu/system/files/resources/4aminopyridine.docx
https://www.benchchem.com/product/b050438?utm_src=pdf-custom-synthesis
https://www.achemblock.com/e-3098-6-amino-3-pyridinemethanol.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-3AMINOPYRIDINE-CASNO-462-08-1075B-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC104561000&countryCode=US&language=en
https://www.ehs.washington.edu/system/files/resources/4aminopyridine.docx
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Amino_6_phenylpyrazine_2_carbonitrile.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Phenylamino_1_3_5_triazine_2_4_dithiol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for (6-
Amino-3-Pyridinyl)Methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050438#personal-protective-equipment-for-handling-
6-amino-3-pyridinyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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